Cas no 412355-81-8 (1-(Pyrimidin-2-yl)piperidin-4-amine)

1-(Pyrimidin-2-yl)piperidin-4-amine is a heterocyclic compound featuring a pyrimidine ring linked to a piperidine moiety via a nitrogen atom. This structure imparts versatility in medicinal chemistry and drug development, particularly as a building block for biologically active molecules. The presence of both pyrimidine and piperidine groups enhances its potential as a scaffold for kinase inhibitors, receptor modulators, and other pharmacologically relevant targets. Its amine functionality allows for further derivatization, enabling precise structural modifications. The compound's stability and synthetic accessibility make it a valuable intermediate in organic synthesis and pharmaceutical research. Suitable for controlled reactions, it is often utilized in the development of small-molecule therapeutics.
1-(Pyrimidin-2-yl)piperidin-4-amine structure
412355-81-8 structure
Product Name:1-(Pyrimidin-2-yl)piperidin-4-amine
CAS No:412355-81-8
MF:C9H14N4
MW:178.234261035919
MDL:MFCD06616818
CID:68050
PubChem ID:4778233
Update Time:2025-05-22

1-(Pyrimidin-2-yl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(Pyrimidin-2-yl)piperidin-4-amine
    • 1-(2-pyrimidinyl)-4-Piperidinamine
    • 1-Pyrimidin-2-ylpiperidin-4-amine
    • 1-pyrimidin-2-ylpiperidin-4-amine(SALTDATA: 2HCl)
    • 1-Pyrimidin-2-yl-piperidin-4-ylamine
    • 4-amino-1-(2-pyrimidinyl)-piperidine
    • [1-(Pyrimidin-2-yl)piperidin-4-yl]amine
    • 4-Amino-1-(2-pyrimidinyl)piperidine
    • 4-amino-1-(pyrimidin-2-yl)piperidine
    • 4-Piperidinamine, 1-(2-pyrimidinyl)-
    • BAS 13090029
    • USLXJAKPMUUGPV-UHFFFAOYSA-N
    • HMS1697E08
    • BBL030551
    • 1-pyrimidin-2-ylpiperidin-4-ylamine
    • STK196260
    • 4-Piperid
    • 4-Piperidinamine,1-(2-pyrimidinyl)-
    • BB 0248125
    • MFCD06616818
    • CS-0112807
    • AC-29808
    • 412355-81-8
    • SB41373
    • EN300-37313
    • Z239097826
    • AKOS000129919
    • AC1245
    • FT-0735335
    • DTXSID70406499
    • SY005625
    • F2167-0876
    • A873096
    • FS-1973
    • SCHEMBL2070684
    • 1-pyrimidin-2-yl-piperidin-4-ylamine, AldrichCPR
    • AMY40029
    • ALBB-005142
    • DB-070159
    • MDL： MFCD06616818
    • Inchi： 1S/C9H14N4/c10-8-2-6-13(7-3-8)9-11-4-1-5-12-9/h1,4-5,8H,2-3,6-7,10H2
    • InChI Key： USLXJAKPMUUGPV-UHFFFAOYSA-N
    • SMILES： N1(C2N=CC=CN=2)CCC(CC1)N

Computed Properties

  • Exact Mass: 178.12200
  • Monoisotopic Mass: 178.121846464g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55
  • XLogP3: 0.3

Experimental Properties

  • Density: 1.144
  • Melting Point: 82-84 °C
  • Boiling Point: 340.6 ℃ at 760 mmHg
  • Flash Point: 340.6 °C at 760 mmHg
  • Refractive Index: 1.566
  • PSA: 55.04000
  • LogP: 1.16940
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-(Pyrimidin-2-yl)piperidin-4-amine Security Information

1-(Pyrimidin-2-yl)piperidin-4-amine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(Pyrimidin-2-yl)piperidin-4-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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1-pyrimidin-2-ylpiperidin-4-amine
 412355-81-8 95%
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Apollo Scientific
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
Y00295-5g
4-Amino-1-(2-pyrimidinyl)piperidine
 412355-81-8 97%
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 ¥8719.0 2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
Y00295-10g
4-Amino-1-(2-pyrimidinyl)piperidine
 412355-81-8 97%
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 ¥13359.0 2023-09-05
Chemenu
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1-(Pyrimidin-2-yl)piperidin-4-amine Production Method

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